3-Isopropoxy-1H-pyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Isopropoxy-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.168. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pyrazole Carboxylic Acid Derivatives: Synthesis and Biological Applications
Pyrazole carboxylic acid derivatives are pivotal in medicinal chemistry, given their wide array of biological activities. These compounds have been identified for their antimicrobial, anticancer, anti-inflammatory, antidepressant, antifungal, anti-tubercular, and antiviral properties. Their synthesis involves various methods, underlining their significance in drug discovery and development processes. The synthesis of these derivatives highlights the versatile applicability of pyrazole carboxylic acids in creating biologically active compounds (Cetin, 2020).
Synthesis of Pyrazole Heterocycles
Pyrazole heterocycles play a crucial role in medicinal chemistry due to their pharmacophore properties. These compounds exhibit a wide range of biological activities, including anticancer, analgesic, anti-inflammatory, and antimicrobial effects. The synthesis of pyrazole appended heterocyclic skeletons involves condensation followed by cyclization, demonstrating their extensive use in organic synthesis and pharmaceutical applications (Dar & Shamsuzzaman, 2015).
Antioxidant Activity Analysis
Antioxidant activity of compounds, including those related to pyrazole carboxylic acids, is crucial for their application in food engineering, medicine, and pharmacy. Various analytical methods, such as ORAC, HORAC, TRAP, and TOSC tests, are employed to determine the antioxidant capacity of these compounds. These tests, based on chemical reactions and spectrophotometry, assess the potential of pyrazole derivatives in antioxidant analysis (Munteanu & Apetrei, 2021).
Multicomponent Synthesis for Bioactive Pyrazole Derivatives
The multicomponent reactions (MCRs) synthesis of pyrazole derivatives showcases their therapeutic potential. This method has gained popularity for its efficiency in creating molecules with antibacterial, anticancer, antifungal, and antioxidant activities. The review of recent developments in MCRs emphasizes the synthesis of bioactive molecules containing the pyrazole moiety, highlighting their significance in developing new biologically active compounds and potential drugs (Becerra, Abonía, & Castillo, 2022).
Knoevenagel Condensation in Anticancer Agents Development
Knoevenagel condensation plays a pivotal role in the development of α, β-unsaturated ketones/carboxylic acids, crucial for generating biologically active molecules. This method has been instrumental in synthesizing compounds with remarkable anticancer activity. The application of this reaction to various pharmacophoric aldehydes and active methylenes demonstrates its utility in drug discovery, particularly in cancer therapeutics (Tokala, Bora, & Shankaraiah, 2022).
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects .
Biochemical Pathways
Without specific target identification, it is challenging to determine the exact biochemical pathways affected by 3-Isopropoxy-1H-pyrazole-4-carboxylic acid. Given its structural similarity to other pyrazole derivatives, it may influence pathways involving enzymes or receptors that interact with these compounds .
Pharmacokinetics
These properties would significantly impact the compound’s bioavailability and therapeutic potential .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules could affect the compound’s stability and its interactions with targets .
Properties
IUPAC Name |
5-propan-2-yloxy-1H-pyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O3/c1-4(2)12-6-5(7(10)11)3-8-9-6/h3-4H,1-2H3,(H,8,9)(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQMQHXPBNIPKTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=NN1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.